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Compound of Interest

Compound Name: 6-bromohex-2-yne

Cat. No.: B2612857

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromohex-2-yne is a chemical compound with the molecular formula CesHsBr.[1] It belongs
to the class of haloalkynes, which are characterized by the presence of a halogen atom and a
carbon-carbon triple bond. Due to its reactive nature as a potential alkylating agent, a thorough
understanding of its safety and hazards is paramount for professionals in research, discovery,
and drug development. This technical guide provides an in-depth overview of the known safety
information, handling procedures, and toxicological profile of 6-bromohex-2-yne, based on
available data and the properties of structurally related compounds.

Physicochemical and Toxicological Properties

While specific quantitative toxicological data such as LD50 (median lethal dose) or LC50
(median lethal concentration) for 6-bromohex-2-yne are not readily available in the public
domain, its hazard profile can be inferred from its chemical structure and the known properties
of haloalkanes and alkylating agents.

Physicochemical Data

Proper handling and storage procedures are informed by the physicochemical properties of a
substance.
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Property Value Source
Molecular Formula CeHoBr [1]
Molecular Weight 161.04 g/mol [1]
Appearance Not specified; likely a liquid Inferred

2-8°C, sealed in a dry
Storage Temperature ) [2]
environment

Toxicological Data

As a bromoalkane, 6-bromohex-2-yne is classified as a hazardous substance. The Globally
Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following
hazard statements.[1]

Hazard Class GHS Hazard Statement
Flammable liquids H226: Flammable liquid and vapor
Skin corrosion/irritation H315: Causes skin irritation
Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure; ] o
) S H335: May cause respiratory irritation
Respiratory tract irritation

Note: Specific quantitative toxicity values (e.g., LD50, LC50) for 6-bromohex-2-yne are not
publicly available. The toxicological assessment is based on its GHS classification and the
known hazards of alkylating agents.

Mechanism of Toxicity: The Role of Alkylating
Agents

6-Bromohex-2-yne is a potential alkylating agent. Alkylating agents are reactive compounds
that can transfer an alkyl group to nucleophilic sites on biological macromolecules, most
significantly DNA. This action can lead to cytotoxicity and has implications for both therapeutic
applications and toxicity.
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The proposed mechanism of toxicity for 6-bromohex-2-yne involves the covalent modification
of DNA, leading to a cascade of cellular events that can result in cell cycle arrest and
apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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